Cas no 1934803-50-5 (2-(pyrrolidin-2-yl)propanedioic acid)

• Product Name: 2-(pyrrolidin-2-yl)propanedioic acid
• CAS No: 1934803-50-5
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• CID: 5246944
• Update Time: 2025-06-10

2-(pyrrolidin-2-yl)propanedioic acid Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, 2-(2-pyrrolidinyl)-
• 2-(pyrrolidin-2-yl)propanedioic acid

• Inchi： 1S/C7H11NO4/c9-6(10)5(7(11)12)4-2-1-3-8-4/h4-5,8H,1-3H2,(H,9,10)(H,11,12)
• InChI Key： XZZUJBFVZVIPNK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C1CCCN1)C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 2-(pyrrolidin-2-yl)propanedioic acid

Introduction to 2-(pyrrolidin-2-yl)propanedioic acid (CAS No. 1934803-50-5)

2-(pyrrolidin-2-yl)propanedioic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1934803-50-5, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic organic acid has garnered attention due to its structural versatility and potential biological activities, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The molecular structure of 2-(pyrrolidin-2-yl)propanedioic acid consists of a pyrrolidine ring linked to a propanedioic acid moiety. This unique combination of functional groups imparts distinct chemical properties that make it an attractive candidate for further investigation. The pyrrolidine ring is a common pharmacophore found in numerous bioactive molecules, while the propanedioic acid (or fumaric acid derivative) introduces acidic functionality, which can be exploited in drug design for interactions with biological targets.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various enzymes and receptors involved in metabolic and inflammatory pathways. The structural features of 2-(pyrrolidin-2-yl)propanedioic acid suggest potential applications in this area. For instance, the pyrrolidine moiety can interact with hydrophobic pockets of protein targets, while the carboxylic acid groups can engage in hydrogen bonding or salt bridge interactions, facilitating high-affinity binding.

One of the most compelling aspects of 2-(pyrrolidin-2-yl)propanedioic acid is its ability to serve as a versatile building block for the synthesis of more complex derivatives. By modifying the pyrrolidine ring or introducing additional functional groups at the propanedioic acid moiety, researchers can generate libraries of compounds with tailored biological properties. This approach is particularly valuable in fragment-based drug design, where small molecular fragments are linked together to form potent inhibitors.

Recent studies have highlighted the potential of 2-(pyrrolidin-2-yl)propanedioic acid in addressing neurological disorders. The pyrrolidine scaffold is known to be present in several FDA-approved drugs targeting central nervous system (CNS) disorders, suggesting that derivatives of this compound may exhibit similar efficacy. Additionally, the propanedioic acid group can be used to modulate solubility and pharmacokinetic properties, which are critical factors in drug development.

The synthesis of 2-(pyrrolidin-2-yl)propanedioic acid has been optimized through various chemical methodologies, including multi-step organic synthesis and catalytic processes. Advances in synthetic chemistry have enabled the production of this compound in high purity, making it suitable for preclinical and clinical studies. The availability of reliable synthetic routes is essential for expanding its applications in pharmaceutical research.

Another area where 2-(pyrrolidin-2-yl)propanedioic acid shows promise is in the development of anti-inflammatory agents. Inflammatory processes are implicated in a wide range of diseases, including autoimmune disorders and chronic inflammation. The structural features of this compound allow it to interact with key inflammatory mediators and enzymes, potentially leading to novel therapeutic interventions.

Furthermore, 2-(pyrrolidin-2-yl)propanedioic acid has been explored as a potential chelating agent for metal ions. The carboxylic acid groups can coordinate with metal centers, forming stable complexes that may have applications in metallodrug development or as imaging agents. The ability to tailor the coordination properties by modifying the substituents on the pyrrolidine ring opens up new possibilities for designing metal-based therapeutics.

The pharmacological evaluation of 2-(pyrrolidin-2-yl)propanedioic acid has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit certain enzymes involved in metabolic pathways, such as lactate dehydrogenase and alanine aminotransferase. These enzymes play crucial roles in energy metabolism and are often dysregulated in various diseases.

Preclinical studies have also shown that derivatives of 2-(pyrrolidin-2-yl)propanedioic acid exhibit promising anti-proliferative effects on cancer cell lines. The pyrrolidine ring interacts with DNA-binding proteins and kinases, disrupting critical signaling pathways involved in cell growth and survival. This makes it a potential candidate for developing novel anticancer agents.

The future directions for research on 2-(pyrrolidin-2-yl)propanedioic acid include further exploration of its biological activities and optimization of its pharmacokinetic properties. By leveraging computational chemistry tools and high-throughput screening techniques, researchers can identify new derivatives with enhanced potency and selectivity. Additionally, investigating its interactions with biological targets at the molecular level will provide valuable insights into its mechanism of action.

In conclusion, 2-(pyrrolidin-2-yl)propanedioic acid (CAS No. 1934803-50-5) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it an excellent scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to play an increasingly important role in drug discovery and development.